1-(2-Methoxyethyl)-4-phenylimidazolidin-2-one
Cat. No. B8716870
Key on ui cas rn:
65329-69-3
M. Wt: 220.27 g/mol
InChI Key: JHLUHSUKOPRKDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04339603
Procedure details
The 1-(2-methoxyethyl)-4-phenyl-4-imidazolin-2-one (6.5 g) so obtained is next admixed with 10% palladium on carbon (0.7 g) in ethanol (50 ml). The mixture is thereafter hydrogenated at 50 psi at room temperature for four hours and the catalyst is filtered. Resultant filtrate is finally concentrated to yield racemic 1-(2-methoxyethyl)-4-phenyl-2-imidazolidone (6.0 g), [α]D20 =-0.2(c=1 in CHCl3).
Name
1-(2-methoxyethyl)-4-phenyl-4-imidazolin-2-one
Quantity
6.5 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][O:2][CH2:3][CH2:4][N:5]1[CH:9]=[C:8]([C:10]2[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=2)[NH:7][C:6]1=[O:16]>[Pd].C(O)C>[CH3:1][O:2][CH2:3][CH2:4][N:5]1[CH2:9][CH:8]([C:10]2[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=2)[NH:7][C:6]1=[O:16]
|
Inputs
Step One
|
Name
|
1-(2-methoxyethyl)-4-phenyl-4-imidazolin-2-one
|
|
Quantity
|
6.5 g
|
|
Type
|
reactant
|
|
Smiles
|
COCCN1C(NC(=C1)C1=CC=CC=C1)=O
|
Step Two
|
Name
|
|
|
Quantity
|
0.7 g
|
|
Type
|
catalyst
|
|
Smiles
|
[Pd]
|
Step Three
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the catalyst is filtered
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
Resultant filtrate is finally concentrated
|
Outcomes
Product
Details
Reaction Time |
4 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COCCN1C(NC(C1)C1=CC=CC=C1)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6 g | |
| YIELD: CALCULATEDPERCENTYIELD | 91.5% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
